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Compound of Interest

Compound Name: 5-Chloro-2-methylanisole

Cat. No.: B1362451

An In-depth Examination of the Chemical Properties, Synthesis, Reactivity, and Safe Handling
of a Key Synthetic Building Block

Introduction

5-Chloro-2-methylanisole, also known as 4-chloro-2-methoxy-1-methylbenzene, is a
halogenated aromatic ether that serves as a versatile intermediate in organic synthesis. Its
unique substitution pattern, featuring a chlorine atom, a methyl group, and a methoxy group on
the benzene ring, imparts specific reactivity that makes it a valuable precursor in the synthesis
of more complex molecules. This guide provides a comprehensive overview of the chemical
and physical properties, synthesis, reactivity, and safe handling of 5-chloro-2-methylanisole,
tailored for researchers, scientists, and professionals in drug development and chemical
manufacturing. The strategic placement of its functional groups allows for selective
transformations, making it a key component in the construction of pharmaceutical and
agrochemical compounds.[1]

Chemical and Physical Properties

5-Chloro-2-methylanisole is a clear, colorless to pale yellow liquid at room temperature.[2] It
is characterized by the following properties:
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Property Value Source(s)
Molecular Formula CsHoCIO
Molecular Weight 156.61 g/mol
CAS Number 40794-04-5
Clear colorless to pale yellow
Appearance o [2]
liquid
Boiling Point 145 °C at 760 mmHg [3]
Density Approximately 1.105 g/cm3 [2]
Poorly soluble in water;
N moderately soluble in common
Solubility ] [2]
organic solvents such as ether
and methanol.
Flash Point 83.3°C [2]

Refractive Index

Approximately 1.514

[3]

Synthesis and Reactivity

The synthesis of 5-chloro-2-methylanisole is most effectively achieved through the
Williamson ether synthesis, a robust and widely used method for preparing ethers.[4][5][6] This
approach involves the methylation of the corresponding phenol, 4-chloro-2-methylphenol.

Synthetic Pathway: Williamson Ether Synthesis

The reaction proceeds via an Sn2 mechanism where the phenoxide ion, generated by
deprotonating 4-chloro-2-methylphenol with a strong base, acts as a nucleophile and attacks
the methylating agent.[4][6]
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Step 1: Deprotonation

Strong Base
(e.g., NaH, K2CO3)
Base

Methylating_agent Salt Byproduct
5-Chloro-2-methylanisole (e.g., Nal, K(CH3)SOs)

;ﬂl—chIoro—2—methy|phenoxide)»
4-Chloro-2-methylphenol o

Step 2: Methylation (Sn2)

(¢

Methylating Agent
e.g., CHsl, (CH3)2S0a)
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Handling 5-Chloro-2-methylanisole

Wear Appropriate PPE:
- Nitrile gloves
- Safety goggles
- Lab coat

@ork in a well-ventilated fume hoo@

:

gvoid inhalation of vapors and direct contact with skin and eyeg

: :

éore in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materia9 Gcase of a spill, absorb with an inert material and dispose of as hazardous wastg

: :

@spose of waste in accordance with local, state, and federal regulationg

End of Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1362451#5-chloro-2-methylanisole-chemical-

properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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